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Compound of Interest

Compound Name: Butyldichloroborane

Cat. No.: B081840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Butyldichloroborane (n-BuBCl₂) is a highly reactive organoboron compound utilized in

organic synthesis. Its utility is matched by its hazardous nature, demanding rigorous adherence

to safety protocols to mitigate risks of fire, chemical burns, and exposure. This technical guide

provides an in-depth overview of the essential safety precautions, handling procedures, and

emergency responses required when working with this pyrophoric and corrosive reagent.

Properties and Hazards
Butyldichloroborane is a flammable and corrosive liquid that can ignite spontaneously upon

contact with air and reacts violently with water. Understanding its fundamental properties is

critical for safe handling.

Table 1: Physical and Chemical Properties of Butyldichloroborane
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Property Value Source

CAS Number 14090-22-3 [1]

Molecular Formula C₄H₉BCl₂ [1]

Molecular Weight 138.83 g/mol [1][2]

Boiling Point 68-70 °C [1][2]

Density 0.714 g/mL at 25 °C [1][2]

Flash Point -4 °F (-20 °C) [1][2]

Table 2: Hazard Identification

Hazard GHS Classification
Precautionary
Statement Codes

Source

Pyrophoric Liquid

Catches fire

spontaneously if

exposed to air

H250 [3]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

H314 [3]

Hazard Codes (pre-

GHS)

F (Flammable), C

(Corrosive)
- [1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent contact with

Butyldichloroborane.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection

Flame-resistant, chemical-

resistant gloves (e.g.,

Neoprene or Butyl rubber)

worn over inner nitrile gloves.

Provides a dual barrier against

chemical contact and fire.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

fumes.

Body Protection
Flame-retardant lab coat (e.g.,

Nomex).

Protects the body from fire and

chemical splashes.

Respiratory Protection

A properly fitted respirator with

appropriate cartridges may be

necessary for certain

operations or in case of a spill.

Protects against inhalation of

corrosive and irritating vapors.

Safe Handling and Experimental Workflow
All manipulations of Butyldichloroborane must be conducted in a well-maintained fume hood

with the sash at the lowest practical height. The work area should be free of flammable

materials and ignition sources.
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Preparation

Handling

Cleanup and Disposal

Ensure inert atmosphere in fume hood

Don appropriate PPE

Prepare quenching station

Prepare and dry all glassware and reagents

Transfer Butyldichloroborane via syringe or cannula

Perform reaction under inert atmosphere

Quench excess reagent

Decontaminate glassware

Dispose of waste

Click to download full resolution via product page

Safe handling workflow for Butyldichloroborane.
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Storage and Incompatibility
Proper storage of Butyldichloroborane is crucial to prevent accidents. It should be stored in a

cool, dry, well-ventilated area, away from incompatible materials.

Table 4: Storage and Incompatibility

Category Recommendations

Storage Conditions
Store under an inert atmosphere (e.g., nitrogen

or argon) in a tightly sealed container.

Incompatible Materials
Water, alcohols, oxidizing agents, and protic

solvents.

Decomposition Products
Contact with air can lead to the formation of

boric acid and hydrogen chloride.

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

Spills
Small Spills: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

Do not use water or combustible materials.

Large Spills: Evacuate the area immediately and contact emergency services.

Fire
Extinguishing Media: Use a Class D fire extinguisher (e.g., sodium chloride-based).[4] DO

NOT USE WATER, a carbon dioxide, or a halogenated extinguisher.

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

First Aid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b081840?utm_src=pdf-body
https://fireextinguisherdepot.com/amerex-model-b570-30-lb-sodium-chloride-class-d-fire-extinguisher
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 5: First Aid Measures

Exposure Route First Aid Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Quenching and Disposal
Excess Butyldichloroborane and contaminated materials must be quenched and disposed of

as hazardous waste. The following is a general procedure for quenching pyrophoric reagents

and should be adapted with caution for Butyldichloroborane.

Experimental Protocol: Quenching of Butyldichloroborane

Preparation: In a fume hood, prepare a three-necked flask equipped with a mechanical

stirrer, a dropping funnel, and a nitrogen inlet. The flask should be placed in an ice-water

bath.

Inert Solvent: Add a dry, high-boiling point, inert solvent (e.g., hexane or toluene) to the flask.

Slow Addition: Slowly add the Butyldichloroborane to the stirring solvent.

Quenching Agent: Slowly add a less reactive alcohol, such as isopropanol, via the dropping

funnel. Maintain the temperature below 25 °C.
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Hydrolysis: Once the initial vigorous reaction has subsided, slowly add a mixture of

isopropanol and water.

Neutralization: After the reaction is complete, neutralize the solution with a weak acid (e.g.,

citric acid).

Disposal: The neutralized aqueous solution should be disposed of as hazardous waste in

accordance with local regulations.

Primary Hazards

Control Measures

Emergency Response
Pyrophoric

Inert Atmosphere Handling

Proper Storage

Fire Suppression (Class D)

Corrosive Appropriate PPE

First Aid

Spill Control

Click to download full resolution via product page

Relationship between hazards and control measures.

Transportation
Butyldichloroborane is regulated for transport.

Table 6: Transportation Information
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Regulation Information Source

UN Number 2924 [1][2]

Proper Shipping Name
Flammable liquid, corrosive,

n.o.s. (Butyldichloroborane)
[5]

Hazard Class
3 (Flammable liquid), 8

(Corrosive)
[5]

Packing Group II [1][2]

Toxicity and Exposure
While specific LD50 and LC50 data for Butyldichloroborane are not readily available in the

searched literature, its corrosive nature and reaction products (hydrogen chloride) indicate that

it is highly toxic upon contact, inhalation, or ingestion.[6] Exposure can cause severe irritation

and burns to the skin, eyes, and respiratory tract.[6] Chronic exposure may lead to more severe

health effects.[7] The absence of established occupational exposure limits from OSHA or

NIOSH necessitates handling it with the utmost caution to prevent any level of exposure.[8]

Disclaimer: This guide is intended for informational purposes and should not be considered a

substitute for comprehensive safety training and a thorough review of the Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the SDS and follow all institutional and

regulatory safety guidelines when handling Butyldichloroborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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